Cas no 2229164-29-6 (1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine is a cyclopropane-based amine derivative featuring a chloro-methylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its structurally constrained cyclopropane ring, which can impart unique steric and electronic properties. The presence of both chloro and methyl groups on the aromatic ring enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in agrochemical and pharmaceutical applications. Its rigid framework may contribute to improved stability and selectivity in target reactions. The compound's defined molecular structure allows for precise modifications, making it a valuable building block in research and industrial processes.

1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine structure

2229164-29-6 structure

Product Name:1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine

CAS No:2229164-29-6

MF:C₁₂H₁₆ClN

MW:209.715142250061

CID:6420153

PubChem ID:165653862

Update Time:2025-10-30

1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2229164-29-6
- 1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
- EN300-1993380
- 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
- Inchi： 1S/C12H16ClN/c1-8-4-5-9(10(13)6-8)12(14)7-11(12,2)3/h4-6H,7,14H2,1-3H3
- InChI Key： NUMWGIDJMGHOMA-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1C1(CC1(C)C)N

Computed Properties

Exact Mass: 209.0971272g/mol
Monoisotopic Mass: 209.0971272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1993380-0.05g	1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine	2229164-29-6	0.05g	$1152.0	2023-06-02
Enamine	EN300-1993380-0.1g	1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine	2229164-29-6	0.1g	$1207.0	2023-06-02
Enamine	EN300-1993380-0.25g	1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine	2229164-29-6	0.25g	$1262.0	2023-06-02
Enamine	EN300-1993380-0.5g	1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine	2229164-29-6	0.5g	$1316.0	2023-06-02
Enamine	EN300-1993380-1.0g	1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine	2229164-29-6	1g	$1371.0	2023-06-02
Enamine	EN300-1993380-2.5g	1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine	2229164-29-6	2.5g	$2688.0	2023-06-02
Enamine	EN300-1993380-5.0g	1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine	2229164-29-6	5g	$3977.0	2023-06-02
Enamine	EN300-1993380-10.0g	1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine	2229164-29-6	10g	$5897.0	2023-06-02

1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Recent Advances in the Study of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229164-29-6)

The compound 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229164-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring structure, combined with the chloro-methylphenyl moiety, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of new analogs with enhanced pharmacokinetic properties, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

Pharmacological investigations have revealed that 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine exhibits promising activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential application in neurological disorders, particularly those involving glutamate and GABAergic pathways. However, further research is needed to elucidate its exact mechanism of action and optimize its therapeutic index.

The compound's safety profile and metabolic stability have also been subjects of recent investigation. A 2024 preclinical study demonstrated favorable absorption and distribution characteristics, with minimal off-target effects observed at therapeutic doses. These findings support its continued development as a potential drug candidate, though comprehensive toxicological assessments remain ongoing.

From a synthetic chemistry perspective, novel routes for the production of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine have been developed to improve yield and purity. Recent advancements in catalytic cyclopropanation techniques have significantly enhanced the efficiency of its synthesis, as detailed in a recent publication in Organic Process Research & Development.

Looking forward, researchers are exploring the compound's potential in combination therapies and its application in targeted drug delivery systems. The unique physicochemical properties of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine make it particularly suitable for formulation development, with several patent applications filed in 2024 for novel delivery platforms incorporating this compound.

In conclusion, 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine represents a promising chemical entity with diverse applications in pharmaceutical development. While current research has established its fundamental properties and potential therapeutic value, further studies are warranted to fully realize its clinical potential and establish its position in the pharmaceutical landscape.